molecular formula C13H13ClO2 B8593584 5-(2-Chloro-5-methylphenyl)cyclohexane-1,3-dione

5-(2-Chloro-5-methylphenyl)cyclohexane-1,3-dione

Cat. No.: B8593584
M. Wt: 236.69 g/mol
InChI Key: BFCVMUJMEFGIIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Chloro-5-methylphenyl)cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C13H13ClO2 and its molecular weight is 236.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H13ClO2

Molecular Weight

236.69 g/mol

IUPAC Name

5-(2-chloro-5-methylphenyl)cyclohexane-1,3-dione

InChI

InChI=1S/C13H13ClO2/c1-8-2-3-13(14)12(4-8)9-5-10(15)7-11(16)6-9/h2-4,9H,5-7H2,1H3

InChI Key

BFCVMUJMEFGIIY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)Cl)C2CC(=O)CC(=O)C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 20% sodium ethoxide in ethanol (4.3 g) was added at room temperature diethyl malonate (10.1 g), and then added little by little 4-(2-chloro-5-methylphenyl)-3-buten-2-one (18.9 g). The mixture was stirred at room temperature for 30 minutes, refluxed for 2 hours and cooled. The solvent was evaporated, and to the residue was added water. The aqueous layer was washed with ethyl acetate and concentrated. To the residue was added 2M sodium hydroxide (33 ml), and the mixture was refluxed for 2 hours and cooled. To the mixture was added 2.5M sulfuric acid (33 ml) for 15 minutes, and the mixture was refluxed for 30 minutes and cooled. Precipitated crystals were filtered and washed with water and isopropylether to give 5-(2-chloro-5-methylphenyl)cyclohexane-1,3-dione (7.8 g) as colorless crystals.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
4.3 g
Type
solvent
Reaction Step One
Name
4-(2-chloro-5-methylphenyl)-3-buten-2-one
Quantity
18.9 g
Type
reactant
Reaction Step Two

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